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Executive Summary
Native American myopathy (NAM), now more broadly classified as STAC3 disorder, is an

autosomal recessive congenital myopathy characterized by significant muscle weakness,

distinct craniofacial features, and a heightened susceptibility to malignant hyperthermia.[1][2][3]

This debilitating condition arises from mutations in the STAC3 gene, which encodes for a

crucial adapter protein in the skeletal muscle excitation-contraction (EC) coupling machinery.[4]

[5] The STAC3 protein is essential for the proper function of the dihydropyridine receptor

(DHPR) and the ryanodine receptor 1 (RyR1), the voltage sensor and calcium release channel,

respectively, that orchestrate the release of calcium from the sarcoplasmic reticulum to initiate

muscle contraction.[6][7] This guide provides a comprehensive technical overview of the role of

STAC3 in NAM, detailing the molecular pathogenesis, key experimental findings, and relevant

methodologies for future research and therapeutic development.
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Introduction: The Molecular Basis of STAC3
Disorder
STAC3 disorder is a congenital myopathy first identified in the Lumbee tribe of North Carolina,

where it has a prevalence of approximately 1 in 5,000 individuals.[8][9] While the homozygous

p.Trp284Ser missense mutation in the STAC3 gene is the predominant cause in this

population, a spectrum of other pathogenic variants has been identified in diverse ethnic

groups, leading to the broader term STAC3 disorder.[2][3][10]

The STAC3 protein is a key component of the EC coupling apparatus, a complex of proteins

that translates electrical signals at the muscle cell membrane into the release of intracellular

calcium, thereby triggering muscle contraction.[5][6] STAC3 facilitates the functional coupling

between the DHPR (CaV1.1) in the T-tubule membrane and RyR1 in the sarcoplasmic

reticulum membrane.[4][11] The p.Trp284Ser mutation, located in the first SH3 domain of

STAC3, impairs this crucial interaction, leading to defective EC coupling and the resultant

muscle weakness characteristic of the disease.[11][12]

Quantitative Data Summary
The following tables summarize key quantitative findings from studies on STAC3 disorder and

its experimental models, providing a comparative overview of the functional consequences of

STAC3 mutations.

Table 1: Muscle Contractility and Fiber Composition in Stac3 Knockout Mice
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Parameter Wild-Type
Stac3
Knockout

Percentage
Change

Reference

Maximum

Tetanic Force
[4]

- Electrical

Stimulation
100% ~20% ~80% decrease [4]

- High [K+]

Depolarization
100% ~29% ~71% decrease [4]

- Caffeine

Application
100% ~55% ~45% decrease [4]

- 4-chloro-m-

cresol

Application

100% ~58% ~42% decrease [4]

Muscle Fiber

Composition
[4][9]

- Slow Fiber-like

Fibers
Baseline 60% increase 60% increase [4]

- Myofiber

Number (EDL)
Baseline 18-26% less

18-26%

decrease
[9]

- Myofiber Cross-

Sectional Area

(EDL)

Baseline 20% greater 20% increase [9]

Table 2: Electrophysiology and Calcium Dynamics in STAC3 Mutant Models
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Parameter
Wild-
Type/Control

STAC3 Mutant
Percentage
Change

Reference

DHPR

Intramembrane

Charge

Movement

(Qmax)

Normalized to 1
Significantly

reduced

Variable

reduction

reported

[13]

SR Ca2+

Release

(Depolarization-

induced)

Normalized to 1
Dramatically

reduced

Variable,

significant

reduction

[13]

Peak L-type

Calcium Current

Density

[14]

- STAC3-1-228

truncation
100% ~83% ~17% decrease [14]

EC Coupling

Calcium

Transients

[14]

- STAC3-1-228

truncation
100% ~20% ~80% decrease [14]

- STAC3-CT-β1a

fusion
100% ~20% ~80% decrease [14]

DHPRα Levels at

Triads
100% ~70% 30% reduction [15]

DHPR Particles

in T-tubules
100% ~49% 51% reduction [15]

RyR1 Expression

at Triads

No significant

difference

No significant

difference
- [15]

Signaling Pathways and Experimental Workflows
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STAC3's Role in Excitation-Contraction Coupling
The following diagram illustrates the central role of STAC3 in the signaling cascade of skeletal

muscle excitation-contraction coupling.
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Caption: STAC3-mediated excitation-contraction coupling in skeletal muscle.

Experimental Workflow for Generating and Analyzing
STAC3 Knockout Zebrafish
This workflow outlines the key steps in creating and characterizing a STAC3 knockout zebrafish

model to study Native American myopathy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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